CID 127668
CID 127668
Brand Name:
Vulcanchem
CAS No.:
100890-94-6
VCID:
VC0009116
InChI:
InChI=1S/C12H12N6O/c13-11-16-9-8(10(19)17-11)15-12(14)18(9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,14,15)(H3,13,16,17,19)
SMILES:
C1=CC=C(C=C1)CN2C3=C(C(=O)N=C(N3)N)N=C2N
Molecular Formula:
C12H12N6O
Molecular Weight:
256.26 g/mol
CID 127668
CAS No.: 100890-94-6
Main Products
VCID: VC0009116
Molecular Formula: C12H12N6O
Molecular Weight: 256.26 g/mol
| CAS No. | 100890-94-6 |
|---|---|
| Product Name | CID 127668 |
| Molecular Formula | C12H12N6O |
| Molecular Weight | 256.26 g/mol |
| IUPAC Name | 2,8-diamino-9-benzyl-3H-purin-6-one |
| Standard InChI | InChI=1S/C12H12N6O/c13-11-16-9-8(10(19)17-11)15-12(14)18(9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,14,15)(H3,13,16,17,19) |
| Standard InChIKey | DPDYTYOWSIRPMB-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CN2C3=C(C(=O)N=C(N3)N)N=C2N |
| SMILES | C1=CC=C(C=C1)CN2C3=C(C(=O)N=C(N3)N)N=C2N |
| Canonical SMILES | C1=CC=C(C=C1)CN2C3=C(C(=O)N=C(N3)N)N=C2N |
| PubChem Compound | 127668 |
| Last Modified | Nov 09 2021 |
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